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Compound of Interest

Compound Name: Methyl 4-(hydroxymethyl)benzoate

Cat. No.: B1293641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-(hydroxymethyl)benzoate, also known as 4-(carbomethoxy)benzyl alcohol, is a

bifunctional organic compound that serves as a crucial building block in a multitude of synthetic

applications.[1][2] Its structure, incorporating both a methyl ester and a primary alcohol, allows

for a wide range of chemical transformations, making it a valuable intermediate in the synthesis

of pharmaceuticals, agrochemicals, and polymers.[1][2][3] This technical guide provides a

comprehensive overview of its chemical properties, synthesis, spectral data, and key

applications, with a focus on detailed experimental protocols and logical workflows for research

and development.

Chemical Structure and Properties
Methyl 4-(hydroxymethyl)benzoate is a white to off-white crystalline solid.[1] The molecule

consists of a benzene ring substituted at the 1- and 4-positions with a methyl ester group and a

hydroxymethyl group, respectively.

Chemical Structure:

Table 1: Chemical and Physical Properties
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Property Value Reference

IUPAC Name
methyl 4-

(hydroxymethyl)benzoate
[1]

CAS Number 6908-41-4 [1]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

Melting Point 47-50 °C [2]

Appearance
White to off-white crystalline

solid
[1]

Solubility Chloroform: 25 mg/mL [2]

SMILES COC(=O)C1=CC=C(C=C1)CO [1]

InChIKey
VBWFYEFYHJRJER-

UHFFFAOYSA-N
[1]

Spectroscopic Data
The structural features of methyl 4-(hydroxymethyl)benzoate are well-defined by various

spectroscopic techniques. The following table summarizes the key spectral data.

Table 2: Spectroscopic Data Summary
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Technique Key Peaks / Shifts Reference

¹H NMR (CDCl₃)
δ 7.99 (d, 2H), 7.40 (d, 2H),

4.73 (s, 2H), 3.90 (s, 3H)
[4]

¹³C NMR (CDCl₃)
δ 167.1, 144.9, 129.8, 128.9,

126.8, 64.6, 52.0
[4]

IR (KBr)

~3350 cm⁻¹ (O-H stretch),

~1720 cm⁻¹ (C=O stretch),

~1280 cm⁻¹ (C-O stretch)

[1]

Mass Spectrum m/z 166 (M⁺), 135, 107, 77 [1]

Synthesis
Methyl 4-(hydroxymethyl)benzoate can be synthesized through several routes. The most

common methods include the esterification of 4-(hydroxymethyl)benzoic acid and the reduction

of methyl 4-formylbenzoate.[3][5] The latter is often preferred in a laboratory setting due to the

ready availability of the starting aldehyde.

Experimental Protocol: Synthesis via Reduction of
Methyl 4-formylbenzoate
This protocol details the reduction of an aldehyde to a primary alcohol using sodium

borohydride.[5]

Materials:

Methyl 4-formylbenzoate

Methanol (MeOH)

Sodium borohydride (NaBH₄)

1 M Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

Dissolve methyl 4-formylbenzoate (1.0 equivalent) in methanol in a round-bottom flask

equipped with a magnetic stirrer.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the starting material is consumed, quench the reaction by the slow addition of 1 M HCl

at 0 °C until the pH is acidic.

Remove the methanol under reduced pressure.

Extract the aqueous residue with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to obtain pure methyl 4-(hydroxymethyl)benzoate.[5]
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Start: Dissolve Methyl
4-formylbenzoate in Methanol

Cool to 0°C

Add NaBH₄ (1.1 eq)

Stir at Room Temperature
(1-2 hours)

Monitor by TLC

Quench with 1M HCl

Remove Methanol

Extract with Ethyl Acetate

Wash, Dry, and Filter

Concentrate

Purify by Column Chromatography

End: Pure Methyl
4-(hydroxymethyl)benzoate

Click to download full resolution via product page

Caption: Synthesis workflow for methyl 4-(hydroxymethyl)benzoate.
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Applications in Research and Drug Development
Methyl 4-(hydroxymethyl)benzoate is a versatile intermediate with significant applications in

several scientific domains.

Pharmaceutical Synthesis: It is a key precursor for the synthesis of various bioactive

compounds and active pharmaceutical ingredients (APIs).[3] Its dual functionality allows for

sequential or orthogonal modifications to build complex molecular architectures.

Proteomics Research: The compound has been identified as a useful biochemical for

proteomics research, particularly in Stable Isotope Labeling by Amino acids in Cell culture

(SILAC). This technique helps in the quantitative analysis of protein dynamics and

interactions within cells.

Organic Synthesis: As a bifunctional molecule, it serves as a valuable building block. The

hydroxyl group can be oxidized to an aldehyde or converted to a leaving group for

nucleophilic substitution, while the ester can be hydrolyzed to a carboxylic acid or reduced to

an alcohol.[3] This allows for its incorporation into a wide array of more complex molecules.

Cosmetics and Agrochemicals: It is used in cosmetic formulations for its potential

antimicrobial properties and is explored in agriculture as a potential biopesticide.[3]
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Resulting Intermediates

Methyl
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Caption: Role as a versatile synthetic intermediate.

Safety and Handling
Methyl 4-(hydroxymethyl)benzoate is classified as an irritant, causing skin and serious eye

irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. It should be stored in a cool, dry, and well-ventilated area away from strong oxidizing

agents.

Conclusion
Methyl 4-(hydroxymethyl)benzoate is a highly valuable and versatile chemical intermediate.

Its straightforward synthesis, well-characterized properties, and the reactivity of its two

functional groups make it an essential tool for chemists in academia and industry. The detailed

protocols and structured data provided in this guide aim to facilitate its effective use in the

development of novel molecules and materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293641#methyl-4-hydroxymethyl-benzoate-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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